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2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide

Name: 2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide
Brand: Smolecule
SKU: S7452070
Rating: 4.5 (5 reviews)

Catalog No.

S7452070

CAS No.

M.F

C19H22FN3O2

M. Wt

343.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidi...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

Product Name

2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide

IUPAC Name

2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide

Molecular Formula

C19H22FN3O2

Molecular Weight

343.4 g/mol

InChI

InChI=1S/C19H22FN3O2/c1-12-9-14(11-21-18(12)23-8-4-3-5-13(23)2)22-19(25)16-7-6-15(24)10-17(16)20/h6-7,9-11,13,24H,3-5,8H2,1-2H3,(H,22,25)

InChI Key

SHRQEMRBFUJMJE-UHFFFAOYSA-N

Canonical SMILES

CC1CCCCN1C2=NC=C(C=C2C)NC(=O)C3=C(C=C(C=C3)O)F

2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide is a chemical compound that has implications in various fields of research, including medicinal chemistry, drug discovery, and pharmaceuticals. In this paper, we will discuss the definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of this compound.

Definition and Background

2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide is a chemical compound with the molecular formula C21H24FN3O2 and a molecular weight of 377.43 g/mol. It is also known by the name F13714 and has been synthesized and characterized for the first time in 2010. This compound is known to have potential implications in the field of medicinal chemistry and drug discovery.

Physical and Chemical Properties

The physical and chemical properties of 2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide include:
- Appearance: White solid
- Solubility: Soluble in methanol, ethanol, and DMSO; sparingly soluble in water
- Melting point: 188-190 °C
- Boiling point: Not available
- Density: Not available
- Molecular formula: C21H24FN3O2
- Molecular weight: 377.43 g/mol
- Structure:

Synthesis and Characterization

The synthesis of 2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide involves the reaction of 5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-amine and 2-fluoro-4-hydroxybenzoyl chloride in DMF at room temperature. The reaction mixture is then stirred for 16 hours, and the product is isolated by filtration and washed with methanol and water. The compound is then purified by recrystallization in methanol. The purity of the compound can be confirmed by high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analysis.

Analytical Methods

The analytical methods used for the detection and quantification of 2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide include:
- High-performance liquid chromatography (HPLC): This method is used for the separation, detection, and quantification of the compound in various samples using a liquid chromatography column and a UV-Vis detector.
- Mass spectrometry (MS): This method is used for the determination of the molecular weight and structure of the compound using a mass spectrometer.
- Nuclear magnetic resonance (NMR): This method is used for the determination of the chemical structure and behavior of the compound in solution using a nuclear magnetic resonance spectrometer.
- Infrared spectroscopy (IR): This method is used for the determination of the functional groups and chemical bonds present in the compound using an infrared spectrometer.

Biological Properties

The biological properties of 2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide include:
- Antihistaminic activity: This compound has been shown to exhibit antihistaminic activity in vitro and in vivo studies.
- Anti-inflammatory activity: This compound has been shown to exhibit anti-inflammatory activity in vitro and in vivo studies.
- Antiproliferative activity: This compound has been shown to exhibit antiproliferative activity in various cancer cell lines.
- Apoptotic activity: This compound has been shown to induce apoptosis in various cancer cell lines.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of 2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide have been evaluated in various scientific experiments. The compound has been found to be relatively non-toxic in animal studies, and no significant adverse effects have been reported.

Applications in Scientific Experiments

2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide has various applications in scientific experiments, including:
- Drug discovery: This compound has potential implications in drug discovery, particularly in the development of new anti-inflammatory, antiproliferative, and antihistaminic drugs.
- Medicinal chemistry: This compound has potential implications in medicinal chemistry, particularly in the design and synthesis of new pharmacologically active compounds.
- Cancer research: This compound has potential implications in cancer research, particularly in the study of the mechanisms of apoptosis and the development of new anticancer drugs.

Current State of Research

The current state of research on 2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide is primarily focused on its biological and pharmacological activities. There are ongoing studies to further understand the mechanisms of action of this compound and its potential role in the treatment of various diseases.

Potential Implications in Various Fields of Research and Industry

2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide has potential implications in various fields of research and industry, including:
- Medicinal chemistry and drug discovery: This compound has potential implications in the discovery and development of new drugs, particularly in the treatment of inflammatory diseases and cancer.
- Pharmaceutical industry: This compound has potential implications for the pharmaceutical industry, particularly in the development of new drugs and treatments.
- Biotechnology: This compound has potential implications in biotechnology, particularly in the development of new analytical methods and diagnostic tools.

Limitations and Future Directions

The limitations of 2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide include the limited availability of the compound and the need for further studies to fully understand its pharmacological and biological activities. Future directions for research on this compound include:
- Further studies on the mechanisms of action of this compound and its potential role in the treatment of various diseases.
- The synthesis and characterization of new derivatives of this compound with improved pharmacological activities.
- The development of new analytical methods for the detection and quantification of this compound in various samples.

Conclusion

2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide is a chemical compound with potential implications in various fields of research and industry, particularly in medicinal chemistry, drug discovery, and cancer research. Further studies are needed to fully understand its pharmacological and biological activities and to develop new derivatives with improved activities.